![molecular formula C18H30O2 B1248135 3,5-diethyl-5-[(E)-4-ethyloct-5-enyl]furan-2-one](/img/structure/B1248135.png)
3,5-diethyl-5-[(E)-4-ethyloct-5-enyl]furan-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-diethyl-5-[(E)-4-ethyloct-5-enyl]furan-2-one is a natural product found in Plakortis with data available.
Scientific Research Applications
Synthesis Techniques
Enamine Synthesis : A method for synthesizing hetarylaminomethylidene derivatives of furan-2(3H)-ones is developed, showcasing the synthesis of enamines that exist in E- and Z-isomer equilibria. This synthesis technique is crucial for the production of various furan derivatives, potentially including "3,5-diethyl-5-[(E)-4-ethyloct-5-enyl]furan-2-one" (Tikhomolova, Grinev, & Yegorova, 2023).
Diethylene Glycol as a Sustainable Approach : In another study, diethylene glycol is used as an ethyne equivalent in the copper-catalyzed annulation of 1,3-dicarbonyl compounds, leading to 2,3-disubstituted furan. This environmentally friendly approach is significant for synthesizing various furan compounds, including those structurally related to the compound (Yu et al., 2015).
Chemical Reactions and Properties
Furan Diels-Alder Reaction : A study explores a unique furan Diels-Alder reaction, highlighting the reactivity of furan compounds in the presence of different catalysts and conditions. This research is relevant for understanding the reactivity of "this compound" in various chemical environments (Griffith et al., 2006).
Enzymatic Synthesis of Polyesters : The enzymatic polymerization of 2,5-bis(hydroxymethyl)furan with various diacid ethyl esters is investigated, offering insights into the use of furan derivatives in producing biobased furan polyesters. This method could potentially be applied to similar furan compounds for creating novel materials (Jiang et al., 2014).
Catalytic Reduction in Furan Compounds : Research on the catalytic reduction of carbonyl- and hydroxy-containing furan compounds provides insights into the transformation of furan derivatives under specific conditions, which might be applicable to "this compound" (Shuikin, Bel'skii, & Savekina, 1964).
Biological and Medicinal Applications
- Leukotriene B4 Antagonistic Activity : A study presents the preparation of furan derivatives with antagonistic activity against human leukotriene B4 receptors. Although this does not directly involve "this compound", it demonstrates the potential of furan compounds in medicinal applications (Ando et al., 2004).
properties
Molecular Formula |
C18H30O2 |
---|---|
Molecular Weight |
278.4 g/mol |
IUPAC Name |
3,5-diethyl-5-[(E)-4-ethyloct-5-enyl]furan-2-one |
InChI |
InChI=1S/C18H30O2/c1-5-9-11-15(6-2)12-10-13-18(8-4)14-16(7-3)17(19)20-18/h9,11,14-15H,5-8,10,12-13H2,1-4H3/b11-9+ |
InChI Key |
ZOVPLJJDPDLGND-PKNBQFBNSA-N |
Isomeric SMILES |
CC/C=C/C(CC)CCCC1(C=C(C(=O)O1)CC)CC |
Canonical SMILES |
CCC=CC(CC)CCCC1(C=C(C(=O)O1)CC)CC |
synonyms |
plakortone G |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.